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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of 2-Bromo-4-chlorotoluene, ensuring the well-being of

laboratory personnel and the integrity of experimental work.

Chemical Identifier:

Name: 2-Bromo-4-chlorotoluene

CAS Number: 89794-02-5[1]

Molecular Formula: C₇H₆BrCl[2]

Hazard Assessment and Personal Protective
Equipment (PPE)
2-Bromo-4-chlorotoluene is classified as a substance that can cause skin and serious eye

irritation.[1][3][4] It may also cause respiratory irritation.[3][4] Therefore, adherence to stringent

PPE protocols is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact and

absorption.[1][4]

Eye and Face Protection
Chemical safety goggles and a

face shield.[1][5]

To protect against splashes

and airborne particles that can

cause severe eye damage.[1]

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. For larger quantities

or potential for splashing, a

chemical-resistant apron is

advised.

To minimize skin exposure.[1]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[1] If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[1]

To prevent inhalation of vapors

or aerosols.[1][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance. The following workflow outlines the key steps from preparation to

waste disposal.
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Preparation

Handling

Cleanup & Disposal

Don all required PPE
(Table 1)

Verify fume hood is operational

Assemble all necessary materials
in the fume hood

Weigh the chemical
in the fume hood

Proceed to handling

Use appropriate tools
for transfers to avoid spills

Perform all reactions
within the fume hood

Decontaminate surfaces
and equipment

Proceed to cleanup

Segregate and collect all
hazardous waste

Doff PPE correctly to
avoid cross-contamination

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Bromo-4-chlorotoluene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1197611?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Step-by-Step Guidance
Preparation:

Don Personal Protective Equipment (PPE): Before entering the designated laboratory area,

put on all required PPE as detailed in Table 1.

Prepare Chemical Fume Hood: Ensure the chemical fume hood is functioning correctly and

the sash is at the appropriate working height. The work surface should be clean and clear of

unnecessary items.

Assemble Materials: Gather all necessary equipment, such as glassware, spatulas, and

solvents, and place them inside the fume hood.

Handling:

Weighing: Carefully weigh the desired amount of 2-Bromo-4-chlorotoluene in a tared

container within the fume hood to minimize the risk of inhalation.

Dissolving and Reaction: If dissolving the compound, add the solvent to the solid slowly to

prevent splashing. All reactions must be performed within the fume hood.[1]

Transferring: When transferring solutions, use appropriate tools like a pipette or a funnel to

prevent spills.

Cleanup and Disposal:

Decontamination: After the experiment is complete, decontaminate all surfaces and

equipment that may have come into contact with the chemical using a suitable cleaning

agent, followed by a water rinse.

Waste Segregation: Collect all waste materials, including contaminated gloves, pipette tips,

and excess reagents, in a designated hazardous waste container.[1] Do not empty into

drains.[1]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed last.
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Disposal: Dispose of the chemical waste in accordance with local, regional, and national

hazardous waste regulations.[1]

Emergency Procedures: First-Aid Measures
In the event of exposure, immediate action is critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][4]

If feeling unwell, call a POISON CENTER or

doctor.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][5] Remove contaminated

clothing and wash it before reuse.[1][4] If skin

irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][5] Remove contact lenses if present and

easy to do.[1] Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[1]

Ingestion

Rinse mouth.[1][5] Call a POISON CENTER or

doctor if you feel unwell.[1] Do NOT induce

vomiting.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.biosynth.com/p/FB64647/27139-97-5-2-bromo-4-chlorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chlorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chlorotoluene
https://www.echemi.com/sds/4-bromo-2-chlorotoluene-pd180521116918.html
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.benchchem.com/product/b1197611#personal-protective-equipment-for-handling-2-bromo-4-chlorotoluene
https://www.benchchem.com/product/b1197611#personal-protective-equipment-for-handling-2-bromo-4-chlorotoluene
https://www.benchchem.com/product/b1197611#personal-protective-equipment-for-handling-2-bromo-4-chlorotoluene
https://www.benchchem.com/product/b1197611#personal-protective-equipment-for-handling-2-bromo-4-chlorotoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

